Cas no 1207058-19-2 (2-{[1-(3-chlorophenyl)-5-(4-methoxyphenyl)-1H-imidazol-2-yl]sulfanyl}-N-(1,3-thiazol-2-yl)acetamide)

2-{[1-(3-Chlorophenyl)-5-(4-methoxyphenyl)-1H-imidazol-2-yl]sulfanyl}-N-(1,3-thiazol-2-yl)acetamide is a structurally complex heterocyclic compound featuring an imidazole core substituted with chlorophenyl and methoxyphenyl groups, linked via a sulfanylacetamide bridge to a thiazole moiety. This molecular architecture suggests potential utility in medicinal chemistry, particularly as a scaffold for targeting enzyme inhibition or receptor modulation. The presence of electron-donating (methoxy) and electron-withdrawing (chloro) groups may enhance binding specificity and metabolic stability. The thioether linkage and thiazole ring could contribute to improved bioavailability and pharmacokinetic properties. Further investigation into its biological activity and synthetic applications is warranted, given its unique structural features.
2-{[1-(3-chlorophenyl)-5-(4-methoxyphenyl)-1H-imidazol-2-yl]sulfanyl}-N-(1,3-thiazol-2-yl)acetamide structure
1207058-19-2 structure
Product Name:2-{[1-(3-chlorophenyl)-5-(4-methoxyphenyl)-1H-imidazol-2-yl]sulfanyl}-N-(1,3-thiazol-2-yl)acetamide
CAS No:1207058-19-2
MF:C21H17ClN4O2S2
MW:456.968280553818
CID:5444568
Update Time:2025-10-29

2-{[1-(3-chlorophenyl)-5-(4-methoxyphenyl)-1H-imidazol-2-yl]sulfanyl}-N-(1,3-thiazol-2-yl)acetamide Chemical and Physical Properties

Names and Identifiers

    • 2-[1-(3-chlorophenyl)-5-(4-methoxyphenyl)imidazol-2-yl]sulfanyl-N-(1,3-thiazol-2-yl)acetamide
    • Acetamide, 2-[[1-(3-chlorophenyl)-5-(4-methoxyphenyl)-1H-imidazol-2-yl]thio]-N-2-thiazolyl-
    • 2-{[1-(3-chlorophenyl)-5-(4-methoxyphenyl)-1H-imidazol-2-yl]sulfanyl}-N-(1,3-thiazol-2-yl)acetamide
    • Inchi: 1S/C21H17ClN4O2S2/c1-28-17-7-5-14(6-8-17)18-12-24-21(26(18)16-4-2-3-15(22)11-16)30-13-19(27)25-20-23-9-10-29-20/h2-12H,13H2,1H3,(H,23,25,27)
    • InChI Key: QYJKBNNBPGWPFW-UHFFFAOYSA-N
    • SMILES: C(NC1=NC=CS1)(=O)CSC1N(C2=CC=CC(Cl)=C2)C(C2=CC=C(OC)C=C2)=CN=1

2-{[1-(3-chlorophenyl)-5-(4-methoxyphenyl)-1H-imidazol-2-yl]sulfanyl}-N-(1,3-thiazol-2-yl)acetamide Pricemore >>

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Additional information on 2-{[1-(3-chlorophenyl)-5-(4-methoxyphenyl)-1H-imidazol-2-yl]sulfanyl}-N-(1,3-thiazol-2-yl)acetamide

2-{[1-(3-Chlorophenyl)-5-(4-Methoxyphenyl)-1H-Imidazol-2-Yl]Sulfanyl}-N-(1,3-Thiazol-2-Yl)Acetamide: A Comprehensive Overview

2-{[1-(3-Chlorophenyl)-5-(4-Methoxyphenyl)-1H-Imidazol-2-Yl]Sulfanyl}-N-(1,3-Thiazol-2-Yl)Acetamide (CAS No. 1207058-19-2) is a highly specialized organic compound with a complex structure that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound belongs to the class of imidazole derivatives, which are well-known for their diverse biological activities. The molecule's structure is characterized by a central imidazole ring substituted with a 3-chlorophenyl group at position 1 and a 4-methoxyphenyl group at position 5. Additionally, the imidazole ring is connected via a sulfanyl group (-S-) to an acetamide moiety, which is further substituted with a thiazole ring at the nitrogen atom.

The synthesis of CAS No. 1207058-19-2 involves a multi-step process that typically includes nucleophilic substitution, coupling reactions, and oxidation steps. Recent advancements in synthetic chemistry have enabled the efficient construction of such complex molecules with high purity and yield. Researchers have explored various strategies to optimize the synthesis pathway, including the use of microwave-assisted reactions and catalytic systems to enhance reaction efficiency.

One of the most intriguing aspects of this compound is its biological activity. Studies have demonstrated that CAS No. 1207058-19-2 exhibits potent anti-inflammatory and antioxidant properties, making it a promising candidate for the development of novel therapeutic agents. The presence of the thiazole ring and the sulfanyl group in the molecule contributes significantly to its ability to modulate cellular signaling pathways involved in inflammation and oxidative stress.

Recent research has focused on understanding the molecular mechanisms underlying the bioactivity of CAS No. 1207058-19-2. For instance, studies have shown that this compound can inhibit key enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are central to inflammatory processes. Furthermore, its ability to scavenge free radicals has been linked to its potential role in preventing chronic diseases associated with oxidative stress, such as neurodegenerative disorders and cardiovascular diseases.

The structural features of CAS No. 1207058-19-2 also make it an attractive scaffold for drug design. The imidazole ring, being a heterocyclic structure with aromatic properties, provides excellent stability and bioavailability. The substitution pattern on the imidazole ring allows for fine-tuning of pharmacokinetic properties, enabling researchers to develop analogs with improved efficacy and reduced toxicity.

In terms of applications, CAS No. 1207058-19-2 has shown potential in various therapeutic areas. For example, its anti-inflammatory properties make it a candidate for treating conditions such as arthritis and inflammatory bowel disease. Additionally, its antioxidant activity suggests its utility in protecting cells from damage caused by reactive oxygen species (ROS), which are implicated in aging and degenerative diseases.

Recent advancements in computational chemistry have further enhanced our understanding of this compound's interactions with biological targets. Molecular docking studies have revealed that CAS No. 1207058-19-2 can bind effectively to key protein targets involved in inflammation and oxidative stress pathways. These findings provide valuable insights into its mechanism of action and guide future drug discovery efforts.

In conclusion, CAS No. 1207058-19-2, or 2-{[1-(3-Chlorophenyl)-5-(4-Methoxyphenyl)-1H-imidazol-2-Yl]Sulfanyl}-N-(1,3-Thiazol-2-Yl)Acetamide, represents a significant advancement in medicinal chemistry due to its unique structure and diverse biological activities. With ongoing research focusing on optimizing its pharmacokinetic properties and exploring its therapeutic potential, this compound holds great promise for addressing unmet medical needs in various disease areas.

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